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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B7761293

Essential Safety and Handling Guide for 1,3-
Propanediol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Propanediol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Personal Protective Equipment (PPE)

While 1,3-Propanediol is generally not classified as a hazardous substance, adherence to
proper laboratory safety practices is crucial.[1][2][3][4] The following table summarizes the
recommended personal protective equipment.
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Protection Type

Equipment

Specifications & Notes

Eye/Face Protection

Safety goggles with side
protection

Recommended for all handling
procedures to prevent
splashes.[1][5]

Hand Protection

Nitrile rubber (NBR) gloves

Recommended thickness:
>0.11 mm. Breakthrough time:
>480 minutes (permeation:
level 6).[1][5] PVC gloves are

also an option.[6]

Body Protection

Laboratory coat or chemical

apron

Wear appropriate protective
clothing to minimize skin
contact.[7] Impervious clothing
should be considered for larger

quantities.[8]

Respiratory Protection

Not generally required

Necessary only if there is a risk
of aerosol or mist formation.[1]
[5] In such cases, use a
NIOSH/MSHA-approved

respirator.[7]

Safe Handling and Storage

Proper handling and storage are essential to maintain the integrity of 1,3-Propanediol and

ensure a safe laboratory environment.
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Aspect Procedure Details

Local exhaust ventilation is
recommended to control

airborne levels.[7] Avoid

Handling Use in a well-ventilated area ] ]
contact with skin and eyes,
and inhalation of any vapors or
mists.[6][7]
Keep containers tightly closed.
Store in a cool, dry, well- [71[9] The recommended
Storage ) )
ventilated area storage temperature is
between 15-25 °C.[1]
Avoid strong oxidizing agents, Keep away from incompatible
Incompatible Materials acid chlorides, and acid materials to prevent adverse
anhydrides reactions.[7]

Emergency and Disposal Procedures

Follow these procedures in the event of an emergency or for routine disposal.
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Procedure Type Steps

Immediately flush eyes with plenty of water for
) ) at least 15 minutes, occasionally lifting the
First Aid: Eye Contact ] ) ]
upper and lower eyelids. Seek medical attention

if irritation develops or persists.[2][7]

] ) ] Remove contaminated clothing. Flush skin with
First Aid: Skin Contact
plenty of soap and water.[3]

Move the person to fresh air. If not breathing,
First Aid: Inhalation give artificial respiration. Seek medical attention

if symptoms occur.[7][8]

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an

First Aid: Ingestion , _ _
unconscious person. Seek medical attention.[2]

[8]

Absorb the spill with an inert, non-combustible

material such as sand or earth.[7][9] Place the

Spill Cleanup o ) )
absorbed material into a suitable container for
disposal.[8] Ensure adequate ventilation.[8]
Dispose of waste and contaminated materials in
accordance with all applicable local, state, and

Disposal federal regulations.[6][10] Surplus and non-

recyclable solutions can be offered to a licensed

disposal company.[8][11]

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of 1,3-
Propanediol, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 1,3-Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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